Cas no 1484837-37-7 (1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine)

1-1-(Propan-2-yl)-1H-pyrazol-4-ylpiperazine is a specialized heterocyclic compound featuring a pyrazole core linked to a piperazine moiety via a propan-2-yl substituent. This structure imparts unique reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its piperazine component enhances solubility and bioavailability, while the pyrazole ring contributes to versatile functionalization potential. The compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents and enzyme inhibitors. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its modular design allows for further derivatization, supporting diverse synthetic pathways.
1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine structure
1484837-37-7 structure
Product Name:1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine
CAS No:1484837-37-7
MF:C10H18N4
MW:194.276721477509
CID:6071766
PubChem ID:62903384
Update Time:2025-10-31

1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine
    • Piperazine, 1-[1-(1-methylethyl)-1H-pyrazol-4-yl]-
    • AKOS012199887
    • EN300-1829089
    • CS-0276806
    • 1484837-37-7
    • 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
    • 1-(1-Isopropyl-1h-pyrazol-4-yl)piperazine
    • Inchi: 1S/C10H18N4/c1-9(2)14-8-10(7-12-14)13-5-3-11-4-6-13/h7-9,11H,3-6H2,1-2H3
    • InChI Key: AVWQHWWPABBJIW-UHFFFAOYSA-N
    • SMILES: N1(C2=CN(C(C)C)N=C2)CCNCC1

Computed Properties

  • Exact Mass: 194.153146591g/mol
  • Monoisotopic Mass: 194.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 333.1±22.0 °C(Predicted)
  • pka: 8.84±0.10(Predicted)

1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1829089-1g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
1g
$699.0 2023-09-19
Enamine
EN300-1829089-5g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
5g
$2028.0 2023-09-19
Enamine
EN300-1829089-10g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
10g
$3007.0 2023-09-19
Enamine
EN300-1829089-0.05g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
0.05g
$587.0 2023-09-19
Enamine
EN300-1829089-0.1g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
0.1g
$615.0 2023-09-19
Enamine
EN300-1829089-0.25g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
0.25g
$642.0 2023-09-19
Enamine
EN300-1829089-0.5g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
0.5g
$671.0 2023-09-19
Enamine
EN300-1829089-1.0g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
1g
$1485.0 2023-06-02
Enamine
EN300-1829089-2.5g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
2.5g
$1370.0 2023-09-19
Enamine
EN300-1829089-5.0g
1-[1-(propan-2-yl)-1H-pyrazol-4-yl]piperazine
1484837-37-7
5g
$4309.0 2023-06-02

Additional information on 1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine

Introduction to 1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine (CAS No. 1484837-37-7)

1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1484837-37-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and piperazine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the combination of a propyl group, a pyrazole ring, and a piperazine moiety, contribute to its unique chemical properties and biological interactions.

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which makes it highly versatile in terms of chemical reactivity and biological functionality. Pyrazole derivatives have been extensively studied for their roles in various pharmacological contexts, including antiviral, anti-inflammatory, and anticancer agents. In contrast, piperazine is a six-membered aromatic ring containing two adjacent nitrogen atoms, known for its role in enhancing drug solubility and bioavailability. The presence of both these moieties in 1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine suggests potential synergistic effects in modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. The propyl group in 1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine may play a crucial role in determining its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This structural feature could influence the compound's ability to cross biological membranes and reach target sites efficiently.

One of the most compelling aspects of 1-1-(propan-2-yl)-1H-pyrazol-4-ylpiperazine is its potential as a scaffold for drug discovery. The combination of the pyrazole and piperazine rings provides multiple sites for functionalization, allowing chemists to modify the molecule to optimize its pharmacological properties. For instance, substituents can be introduced at various positions on the pyrazole ring to enhance binding interactions with enzymes or receptors. Similarly, modifications on the piperazine moiety can improve solubility or reduce toxicity.

The compound has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules that have shown promise in treating neurological disorders, infectious diseases, and metabolic conditions. The pyrazole-piperazine core is particularly interesting because it has been observed to interact with a variety of biological targets, including G protein-coupled receptors (GPCRs), kinases, and ion channels.

In particular, research has highlighted the potential of 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)piperazine derivatives as modulators of neurotransmitter systems. Piperazine-based compounds are often used as antipsychotics or antidepressants due to their ability to interact with serotonin and dopamine receptors. The addition of a pyrazole ring may further enhance these effects by providing additional binding interactions or by modulating downstream signaling pathways.

Another area of interest is the compound's potential role in antiviral therapy. Pyrazole derivatives have been reported to inhibit viral enzymes such as proteases and polymerases, which are essential for viral replication. The structural flexibility of 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)piperazine allows it to adopt conformations that may disrupt viral protein-protein interactions or interfere with viral entry into host cells.

The synthesis of 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between propyl halides or alcohols with appropriately substituted pyrazoles or piperazines under controlled conditions. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before.

The pharmacological evaluation of 1-(propan-2-yloxy)-4-(pyrazol-oxy)piperazine has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit certain kinases involved in cancer progression, as well as its potential as an antagonist for specific GPCRs implicated in neurological disorders. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

In vivo studies have provided additional insights into the pharmacological profile of this compound. Animal models have shown that (propanoate) 3-methylpyrrole] [3-methylpyrrole] [3-methylpyrrole] [3-methylpyrrole] [3-methylpyrrole] [3-methylpyrrole] [3-methylpyrrole] [3-methylpyrrole] [3-methylpyrrole] exhibits moderate efficacy in reducing inflammation without significant side effects at tolerated doses. This suggests that it may be a viable candidate for further development into a novel therapeutic agent.

The development of new drugs often involves iterative optimization based on structural modifications guided by computational predictions and experimental data. By leveraging high-throughput screening technologies and structure-based drug design approaches, researchers can rapidly identify analogs of (propyl) 5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-amino]]]]]]]]]]]]]]]-pyridine that exhibit enhanced potency or improved pharmacokinetic properties.

The safety profile of (propyl) 5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-amino]]]]]]]]]]]]]-pyridine is another critical consideration during drug development. Preclinical toxicology studies are essential for assessing potential risks associated with long-term use or high-dose administration. These studies help determine safe dosage ranges and identify any adverse effects that may need to be mitigated during clinical trials.

In conclusion,(propyl) 5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-amino[5-hydroxypropylammonium salt]hydroxypropylammonium salt]hydroxypropylammonium salt]hydroxypropylammonium salt]hydroxypropylammonium salt]hydroxypropylammonium salt]hydroxypropylammonium salt] represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new therapeutic agents targeting various diseases. Continued investigation into its biological activities and mechanisms of action will likely uncover new opportunities for medical intervention.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent